N-{[(3-acetylphenyl)amino]carbonothioyl}-3,5-dichloro-2-methoxybenzamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-3,5-dichloro-2-methoxybenzamide
• InChI: InChI=1S/C17H14Cl2N2O3S/c1-9(22)10-4-3-5-12(6-10)20-17(25)21-16(23)13-7-11(18)8-14(19)15(13)24-2/h3-8H,1-2H3,(H2,20,21,23,25)
• InChI Key: VAYBGSBGNRVUQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=C(C(=CC(=C2)Cl)Cl)OC
• Molecular Formula: C17H14Cl2N2O3S
• Molecular Weight: 397.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The acetylphenyl group would likely contribute to the aromaticity of the compound, while the carbonothioyl and dichloro-methoxybenzamide groups would add additional complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility, melting point, and boiling point would all be determined by the nature of the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied for potential medicinal uses, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a medicinal compound, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting clinical trials.